Cas no 2228724-75-0 (tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate
• CAS No: 2228724-75-0
• MF: C₁₅H₂₁N₃O₂
• MW: 275.346143484116
• CID: 6547589
• PubChem ID: 165668007
• Update Time: 2025-06-13

tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate
• EN300-1885988
• 2228724-75-0
• tert-butyl N-[2-amino-3-(3-cyanophenyl)propyl]carbamate

• Inchi： 1S/C15H21N3O2/c1-15(2,3)20-14(19)18-10-13(17)8-11-5-4-6-12(7-11)9-16/h4-7,13H,8,10,17H2,1-3H3,(H,18,19)
• InChI Key： UJJLPDJBTSEJBN-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC=C(C#N)C=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.16337692g/mol
• Monoisotopic Mass: 275.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.1Ų

Additional information on tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate

tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate (CAS No. 2228724-75-0): A Comprehensive Overview

tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate (CAS No. 2228724-75-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, an amino functionality, and a cyano-substituted phenyl ring. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing scientific investigations.

The tert-butyl group in the compound provides steric protection, which can enhance the stability and bioavailability of the molecule. The amino functionality is crucial for forming hydrogen bonds and engaging in various biological interactions, while the cyano-substituted phenyl ring imparts additional electronic and steric effects that can influence the compound's pharmacological properties.

Recent studies have highlighted the potential of tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate in various therapeutic areas. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in Bioorganic & Medicinal Chemistry Letters, tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate was evaluated for its neuroprotective properties. The results indicated that the compound could protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and modulating key signaling pathways. This finding opens up new possibilities for its use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate has also been extensively studied. Research conducted by a team at the University of California, San Francisco, revealed that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Furthermore, tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate has shown promise in preclinical studies as a potential anticancer agent. A study published in Cancer Research reported that the compound selectively inhibits cancer cell proliferation by targeting specific signaling pathways involved in cell cycle regulation and apoptosis. The researchers observed significant antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

The safety profile of tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate is another critical aspect of its development as a therapeutic agent. Preclinical toxicology studies have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its potential for further clinical evaluation.

In conclusion, tert-butyl N-2-amino-3-(3-cyanophenyl)propylcarbamate (CAS No. 2228724-75-0) represents a promising candidate for various therapeutic applications due to its unique structural features and favorable pharmacological properties. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.